Cas no 58-98-0 (Uridine 5'-(trihydrogendiphosphate))

• Product Name: Uridine 5'-(trihydrogendiphosphate)
• CAS No: 58-98-0
• MF: C₉H₁₄N₂O₁₂P₂
• MW: 404.16118478775
• CID: 367541
• PubChem ID: 6031
• Update Time: 2025-05-20

Uridine 5'-(trihydrogendiphosphate) Chemical and Physical Properties

Names and Identifiers

• Uridine 5'-(trihydrogendiphosphate)
• 5'-URIDYLATE DIPHOSPHATE
• UDP
• URIDINE DIMONOPHOSPHATE(UDP)
• URIDINE 5'-DIPHOSPHATE
• uridine 5'-pyrophosphate
• uridinediphosphate
• URIDINE_DIPHOSPHATE
• Uridine 5'-pyrophosphorate
• 1gww
• XCCTYIAWTASOJW-XVFCMESISA-N
• 2,4(1H,3H)-pyrimidinedione, 1-[5-O-[hydroxy(phosphonooxy)phosphinyl]-beta-D-ribofuranosyl]-
• [(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• URIDINE DIPHOSPHATE
• Uridine diphosphate (6CI)
• Uridine 5'-(trihydrogen pyrophosphate)
• EINECS 200-409-6
• Lopac0_001205
• DTXSID001018933
• DB03435
• C00015
• Uridine Pyrophosphate
• Uridine 5'-(trihydrogen diphosphate) (9CI)
• GTPL1749
• Uridine 5'-(trihydrogen diphosphate-P-32P) (9CI)
• 5'-UDP
• 1gx4
• BDBM50118239
• 58-98-0
• Uridine pyrophosphate (7CI)
• URIDINE 5'-DIPHOSPHATE [MI]
• bmse000266
• BDBM50403871
• uridine-5'-diphosphate
• SCHEMBL4245
• [({[(2R,3S,4R,5R)-5-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy]phosphonic acid
• UNII-5G0F599A1Y
• NCGC00163324-01
• uridine 5''-(trihydrogen diphosphate)
• Q412593
• 27821-45-0
• 1o7o
• CHEMBL130266
• URIDINE 5'-DIPHOSPHORIC ACID
• Uridine, 5'-(trihydrogen diphosphate)
• Uridine 5'-pyrophosphoric acid
• ((2R,3S,4R,5R)-5-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyltrihydrogendiphosphate
• Uridine 5'-(trihydrogen diphosphate)
• NS00015192
• 5G0F599A1Y
• Uridine 5'-(trihydrogen pyrophosphate) (8CI)
• CHEBI:17659
• uridine 5'-diphosphate(3-)
• uridine 5'-diphosphate trianion
• UDP trianion
• ((2R,3S,4R,5R)-5-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl trihydrogen diphosphate
• Uridine-5'-(trihydrogen diphosphate)

• MDL： MFCD04975448
• Inchi： 1S/C9H14N2O12P2/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(22-8)3-21-25(19,20)23-24(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,10,12,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1
• InChI Key： XCCTYIAWTASOJW-XVFCMESISA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O

Computed Properties

• Exact Mass: 465.97700
• Monoisotopic Mass: 404.00219788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 212Ų

Experimental Properties

• PSA: 252.35000
• LogP: -1.80580

Uridine 5'-(trihydrogendiphosphate) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2910 7
• WGK Germany：
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside diphosphates

Additional information on Uridine 5'-(trihydrogendiphosphate)

Recent Advances in Uridine 5'-(trihydrogendiphosphate) (CAS: 58-98-0) Research: Implications for Chemical Biology and Medicine

Uridine 5'-(trihydrogendiphosphate), commonly referred to as UDP, is a critical nucleotide sugar involved in numerous biochemical pathways, including glycosylation reactions, energy metabolism, and cell signaling. With the CAS number 58-98-0, this molecule has garnered significant attention in recent years due to its pivotal role in both basic research and therapeutic applications. This research briefing synthesizes the latest findings on UDP, focusing on its chemical properties, biological functions, and emerging applications in drug development and biotechnology.

Recent studies have highlighted the structural versatility of UDP, which serves as a substrate for glycosyltransferases in the synthesis of glycoproteins, glycolipids, and proteoglycans. Advances in structural biology, particularly X-ray crystallography and cryo-EM, have provided unprecedented insights into the binding mechanisms of UDP with enzymes such as UDP-glucose dehydrogenase (UGDH) and UDP-N-acetylglucosamine pyrophosphorylase (UAP1). These discoveries are paving the way for the design of novel inhibitors targeting aberrant glycosylation in cancer and inflammatory diseases.

In the context of metabolic engineering, UDP has emerged as a key intermediate in the production of high-value compounds such as oligosaccharides and nucleotide analogs. A 2023 study published in Nature Chemical Biology demonstrated the use of engineered E. coli strains to enhance UDP-dependent biosynthesis pathways, achieving a 3-fold increase in yield for UDP-glucose derivatives. This breakthrough has significant implications for the cost-effective production of biologics and vaccines.

Pharmacologically, UDP's role as an extracellular signaling molecule has been further elucidated. Research in Science Signaling revealed that UDP acts as an agonist for P2Y₆ and P2Y₁₄ receptors, modulating immune responses and tissue repair. Clinical trials are now exploring UDP-based therapies for conditions like fibrosis and chronic pain, with Phase I results showing promising tolerability profiles.

Analytical chemistry advancements have also refined UDP quantification methods. A 2024 Analytical Chemistry paper introduced a mass spectrometry-based assay with femtogram-level sensitivity, enabling precise measurement of UDP pools in single cells. This technique is revolutionizing studies of cellular metabolism heterogeneity in tumors and stem cells.

Looking ahead, challenges remain in improving UDP's stability in vivo and developing targeted delivery systems. However, with its multifaceted roles in biology and medicine, UDP (58-98-0) continues to be a molecule of tremendous research and therapeutic potential, warranting continued investment and investigation across chemical, biological, and pharmaceutical disciplines.